Cas no 2737205-75-1 (2-(2,6-Dimethylphenyl)-2-butanol)

• Product Name: 2-(2,6-Dimethylphenyl)-2-butanol
• CAS No: 2737205-75-1
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD33404421
• CID: 5223995
• Update Time: 2025-06-09

2-(2,6-Dimethylphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethyl-α,2,6-trimethyl-
• 2-(2,6-dimethylphenyl)butan-2-ol
• 2-(2,6-Dimethylphenyl)-2-butanol

• MDL： MFCD33404421
• Inchi： 1S/C12H18O/c1-5-12(4,13)11-9(2)7-6-8-10(11)3/h6-8,13H,5H2,1-4H3
• InChI Key： GIKCSFWLIKUDER-UHFFFAOYSA-N
• SMILES： OC(C)(CC)C1C(C)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2-(2,6-Dimethylphenyl)-2-butanol

Introduction to 2-(2,6-Dimethylphenyl)-2-butanol (CAS No. 2737205-75-1)

2-(2,6-Dimethylphenyl)-2-butanol, with the CAS number 2737205-75-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a butanol group attached to a 2,6-dimethylphenyl ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2-(2,6-Dimethylphenyl)-2-butanol is C₁₁H₁₆O, and its molecular weight is approximately 168.24 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 190°C at atmospheric pressure, and it has a density of about 0.94 g/cm³.

In terms of its chemical reactivity, 2-(2,6-Dimethylphenyl)-2-butanol can undergo a variety of transformations due to the presence of the hydroxyl group and the substituted aromatic ring. For instance, it can be readily esterified to form corresponding esters, which are useful intermediates in the synthesis of more complex molecules. Additionally, the hydroxyl group can be oxidized to form the corresponding ketone or carboxylic acid, depending on the reaction conditions.

The aromatic ring in 2-(2,6-Dimethylphenyl)-2-butanol also plays a crucial role in its reactivity. The presence of the two methyl groups at the 2 and 6 positions increases the electron density on the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. This property is particularly useful in the synthesis of substituted aromatic compounds with specific functional groups.

In pharmaceutical research, 2-(2,6-Dimethylphenyl)-2-butanol has shown promise as a starting material for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases. For example, researchers have synthesized derivatives of this compound that exhibit anti-inflammatory and anti-cancer properties. These derivatives are being evaluated for their efficacy and safety in preclinical studies.

The use of 2-(2,6-Dimethylphenyl)-2-butanol in materials science is another area of active research. Its unique molecular structure makes it suitable for the preparation of functional polymers and coatings. These materials can be tailored to have specific properties such as improved thermal stability, enhanced mechanical strength, and better adhesion to substrates. Such applications are particularly relevant in industries such as electronics, automotive, and construction.

In addition to its synthetic applications, 2-(2,6-Dimethylphenyl)-2-butanol has been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes without causing harm to ecosystems. Preliminary studies suggest that this compound has low toxicity and is readily biodegradable under appropriate conditions.

The production of 2-(2,6-Dimethylphenyl)-2-butanol involves several synthetic steps that require careful control of reaction conditions to ensure high yield and purity. Common methods include Grignard reactions followed by hydrolysis or direct alkylation using strong bases such as sodium hydride. Advances in catalytic processes have also led to more efficient and environmentally friendly routes for its synthesis.

In conclusion, 2-(2,6-Dimethylphenyl)-2-butanol (CAS No. 2737205-75-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an invaluable intermediate in the development of new materials and bioactive compounds. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.